Cas no 417717-20-5 (Lenvatinib Impurity e)

• Product Name: Lenvatinib Impurity e
• CAS No: 417717-20-5
• MF: C₂₂H₂₀ClN₃O₅
• MW: 441.8643
• CID: 2950510
• PubChem ID: 22936518
• Update Time: 2025-08-04

Lenvatinib Impurity e Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-chloro-4-(3-cyclopropylureido)phenoxy) -7-methoxyquinoline-6-carboxylate
• LUHGYWSKCNNAMN-UHFFFAOYSA-N
• methyl 4-(3-chloro-4-(((cyclopropylamino)carbonyl)amino)phenoxy)-7-methoxy-6-quinolinecarboxylate
• Methyl 4-(3-chloro-4-(3-cyclopropylureido)phenoxy)-7-methoxyquinoline-6-carboxylate
• Lenvatinib Impurity e
• F53294
• methyl 4-{3-chloro-4-[(cyclopropylcarbamoyl)amino]phenoxy}-7-methoxyquinoline-6-carboxylate
• methyl 4-[3-chloro-4-(cyclopropylcarbamoylamino)phenoxy]-7-methoxyquinoline-6-carboxylate
• SCHEMBL1894913
• Methyl4-(3-chloro-4-(3-cyclopropylureido)phenoxy)-7-methoxyquinoline-6-carboxylate
• 417717-20-5

• Inchi： 1S/C22H20ClN3O5/c1-29-20-11-18-14(10-15(20)21(27)30-2)19(7-8-24-18)31-13-5-6-17(16(23)9-13)26-22(28)25-12-3-4-12/h5-12H,3-4H2,1-2H3,(H2,25,26,28)
• InChI Key： LUHGYWSKCNNAMN-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C([H])=C([H])C=1N([H])C(N([H])C1([H])C([H])([H])C1([H])[H])=O)OC1C([H])=C([H])N=C2C([H])=C(C(C(=O)OC([H])([H])[H])=C([H])C=12)OC([H])([H])[H]

Computed Properties

• Exact Mass: 441.1091484g/mol
• Monoisotopic Mass: 441.1091484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.8
• XLogP3: 3.7

Experimental Properties

• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.6E-5 g/L) (25 ºC),

Lenvatinib Impurity e Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Lenvatinib Impurity e

Chemical Profile and Research Applications of Lenvatinib Impurity e (CAS No 417717-20-5)

The compound Lenvatinib Impurity e (CAS No 417717-20-5) is a critical analytical standard in the field of pharmaceutical chemistry, particularly in the quality control and impurity profiling of the oncology drug lenvatinib. Lenvatinib, marketed under brand names such as Lenvima®, is a multikinase inhibitor used primarily for the treatment of advanced thyroid cancer, renal cell carcinoma, and hepatocellular carcinoma. Its development and commercialization have spurred extensive research into its chemical stability, degradation pathways, and potential impurities. Among these, Lenvatinib Impurity e has emerged as a significant focus due to its implications for regulatory compliance and therapeutic efficacy.

Chemically classified as a pyridine derivative with specific structural modifications, Lenvatinib Impurity e is characterized by its precise molecular formula and spectral properties. The identification and quantification of this impurity are essential for ensuring that pharmaceutical products meet stringent safety and efficacy standards. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate rigorous testing protocols for impurities in active pharmaceutical ingredients (APIs). This has driven innovation in analytical techniques like high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy to isolate and analyze compounds like Lenvatinib Impurity e with high precision.

Recent advancements in metabolomics and cheminformatics have enhanced our understanding of how Lenvatinib Impurity e arises during drug manufacturing processes. These studies indicate that the impurity often results from side reactions involving oxidation or deamination of key functional groups within the lenvatinib molecule. Understanding these pathways is crucial for process optimization, as minimizing the formation of such impurities can improve yield and reduce production costs. Furthermore, computational modeling techniques have been employed to predict the stability of lenvatinib under various storage conditions, providing insights into how environmental factors influence the generation of Lenvatinib Impurity e.

The pharmacological relevance of Lenvatinib Impurity e extends beyond its role as a regulatory marker. Research suggests that certain analogs or degradation products of lenvatinib may exhibit altered biological activity compared to the parent compound. For instance, studies have explored whether Lenvatinib Impurity e could interfere with lenvatinib’s binding affinity to its target kinases or influence downstream signaling pathways. Such findings underscore the importance of not only detecting but also characterizing impurities at a molecular level. This approach aligns with broader trends in pharmaceutical development, where a deeper understanding of drug metabolism and degradation is leveraged to design next-generation therapeutics with improved safety profiles.

From an industrial perspective, the demand for high-purity Lenvatinib Impurity e has led to advancements in synthetic methodologies for its production. Manufacturers now employ catalytic processes and green chemistry principles to generate reference standards with minimal byproducts. These innovations not only enhance supply chain efficiency but also support research efforts by providing reliable materials for toxicological studies. Collaborative initiatives between academia and industry have further accelerated progress, with shared databases and standardized protocols facilitating cross-comparative analyses across different therapeutic modalities.

In clinical applications, monitoring levels of Lenvatinib Impurity e in patient samples can serve as an early indicator of potential adverse reactions or suboptimal dosing regimens. Bioanalytical methods have been refined to detect trace amounts of this impurity in biological matrices, enabling real-time adjustments to treatment plans based on pharmacokinetic data. This personalized medicine approach reflects a paradigm shift toward integrating chemical analysis with clinical decision-making, particularly in oncology where drug interactions and individual variability play significant roles.

The future research landscape for Lenvatinib Impurity e is likely to be shaped by emerging technologies such as artificial intelligence (AI) and machine learning (ML). These tools are being trained on vast datasets comprising structural data, spectroscopic fingerprints, and biological responses to predict impurity formation patterns more accurately than traditional methods. Such predictive models could revolutionize quality control by identifying potential issues before they impact product batches, thereby reducing waste and improving regulatory compliance. Additionally, nanotechnology-based sensors are being explored for their ability to detect ultra-trace levels of Lenvatinib Impurity e, offering another layer of precision in pharmaceutical analysis.

Environmental monitoring also plays a role in assessing the presence of Lenvatinib Impurity e outside controlled settings. Waste management protocols for pharmaceutical manufacturing facilities must account for this compound to prevent environmental contamination. Regulatory guidelines on discharge limits ensure that effluents containing potential drug-related substances are treated appropriately before release into ecosystems. This holistic view emphasizes the interconnectedness of chemical safety across different domains—clinical use, industrial production, and ecological preservation.

In conclusion,Lenvatinib Impurity e (CAS No 417717-20-5) represents more than just a regulatory requirement; it is a focal point for advancing our understanding of drug chemistry at multiple scales—from molecular interactions to industrial processes. As research continues to uncover new insights into this compound’s behavior,its significance will likely grow, driving innovation in both analytical science and therapeutic development. By maintaining rigorous standards for its detection и quantification,the pharmaceutical industry ensures that lenvatinib remains a safe и effective treatment option, while also paving the way for future breakthroughs in targeted cancer therapies.